3-cyanopyrrolidine-1-sulfonyl fluoride
Overview
Description
3-Cyanopyrrolidine-1-sulfonyl fluoride (also known as CPF) is a sulfonyl fluoride compound that has been used in a variety of scientific research applications. It is a colorless, odorless, crystalline solid that is soluble in water and has a melting point of 135-140 °C. CPF is a useful reagent for a variety of biochemical and physiological studies due to its ability to modify proteins and nucleic acids. It has been used in the synthesis of a variety of compounds, including proteins, peptides, and nucleic acids.
Scientific Research Applications
CPF has been used in a variety of scientific research applications, including protein modification, protein-protein interactions, and nucleic acid synthesis. It has been used to modify proteins, including enzymes, receptors, and antibodies, and to study protein-protein interactions. It has also been used to synthesize peptides and nucleic acids.
Mechanism of Action
CPF is an alkylating agent that reacts with nucleophiles to form covalent bonds. It is capable of modifying proteins and nucleic acids by forming covalent bonds with the amino acid side chains. The reaction is reversible and can be used to reversibly modify proteins and nucleic acids.
Biochemical and Physiological Effects
CPF can be used to modify proteins and nucleic acids, which can have a variety of biochemical and physiological effects. It can modify enzymes, receptors, and antibodies, which can affect the activity and function of these proteins. It can also modify nucleic acids, which can affect the expression of genes and the production of proteins.
Advantages and Limitations for Lab Experiments
CPF is a useful reagent for a variety of biochemical and physiological studies due to its ability to modify proteins and nucleic acids. It is relatively inexpensive, easy to use, and can be used to reversibly modify proteins and nucleic acids. However, it is also toxic and can be hazardous to use in the lab.
Future Directions
The use of CPF as a reagent for biochemical and physiological studies is expected to continue to grow. It has potential applications in drug discovery, protein engineering, and gene therapy. Additionally, CPF can be used to study protein-protein interactions and the regulation of gene expression. Finally, CPF can be used to synthesize peptides and nucleic acids, which can be used in a variety of applications.
Synthesis Methods
CPF can be synthesized from 3-cyanopyrrolidine and 1-chloro-4-fluorobenzene. The reaction is carried out in an aqueous solution of sodium hydroxide at a temperature of 80-90 °C. The reaction produces a white, crystalline solid that is filtered and washed with water to yield CPF.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-cyanopyrrolidine-1-sulfonyl fluoride involves the reaction of 3-cyanopyrrolidine with sulfonyl chloride followed by treatment with hydrogen fluoride.", "Starting Materials": [ "3-cyanopyrrolidine", "sulfonyl chloride", "hydrogen fluoride" ], "Reaction": [ "3-cyanopyrrolidine is reacted with sulfonyl chloride in the presence of a base such as triethylamine to form 3-cyanopyrrolidine-1-sulfonyl chloride.", "The resulting 3-cyanopyrrolidine-1-sulfonyl chloride is then treated with hydrogen fluoride to form 3-cyanopyrrolidine-1-sulfonyl fluoride." ] } | |
CAS RN |
2680539-52-8 |
Product Name |
3-cyanopyrrolidine-1-sulfonyl fluoride |
Molecular Formula |
C5H7FN2O2S |
Molecular Weight |
178.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
